Cas no 548-93-6 (2-amino-3-hydroxybenzoic acid)

• Product Name: 2-amino-3-hydroxybenzoic acid
• CAS No: 548-93-6
• MF: C₇H₇NO₃
• MW: 153.135381937027
• MDL: MFCD00007700
• CID: 370331
• PubChem ID: 86
• Update Time: 2025-08-03

2-amino-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-hydroxybenzoic acid
• 3-Hydroxyanthranilic Acid
• Benzoic acid,2-amino-3-hydroxy-
• NSC 522891
• 3-Oxyanthranilic acid
• 2-AMINO-3-HYDROXY-BENZOIC ACID
• 3-Hydroxy anthranilic acid
• 3-Hydroxy-anthranilsaeure
• 3-Ohaa
• Anthranilic acid, 3-hydroxy-
• Benzoic acid, 2-amino-3-hydroxy-
• 3-hydroxyanthranilate
• 3-Hydroxy-anthranilsaeure [German]
• 3-oh-anthranilic acid
• 3-hydroxy-anthranilate
• 1UQB1BT4OT
• WJXSWCUQABXPFS-UH
• AKOS015856349
• NS00014716
• 548-93-6
• HMS2231F22
• DB03644
• ACon1_002137
• GS-4375
• SMR000471838
• WLN: ZR BQ FVQ
• 3-HAA, 3-HANA
• AM20060669
• 3-hydroxanthranilate
• CS-W001171
• CHEBI:15793
• 3-Hydroxy-2-aminobenzoate
• A0316
• MFCD00007700
• HY-W001171
• 3-Hydroxy-2-aminobenzoic acid
• BRD-K27265817-001-01-4
• HMS3373P15
• 6B30EFED-FCCC-46EA-A7A4-40DDB1804913
• HSDB 4040
• bmse000321
• 2-AMINO-3-HYDROXY-BENZOIC ACID [HSDB]
• EINECS 208-962-5
• BRN 0973356
• SCHEMBL88229
• UNII-1UQB1BT4OT
• SY030553
• FT-0615802
• Oprea1_735317
• 3-Oxyanthranilate
• s3355
• Z1255485352
• AC-23861
• C00632
• InChI=1/C7H7NO3/c8-6-4(7(10)11)2-1-3-5(6)9/h1-3,9H,8H2,(H,10,11
• 3-hydroxy-Anthranilic acid
• 4-14-00-02071 (Beilstein Handbook Reference)
• CCRIS 4427
• AI3-52837
• Anthranilic acid, 3-hydroxy- (8CI)
• A830395
• Q2823213
• NSC-522891
• MLS001066415
• 1u1w
• CHEMBL445304
• 2-AMINO-3-HYDROXYBENZOICACID
• 3-hydroxyantranilic acid
• NCGC00179794-01
• 2-amino-3-hydroxy-Benzoate
• PD006740
• EN300-98786
• NSC522891
• 3-Hydroxyanthranilic acid, 97%
• DTXSID40203290
• SB76097
• MLSMR
• ALBB-024973
• 3 Hydroxyanthranilic Acid
• Benzoic acid, 2-amino-3-hydroxy-, hydrochloride
• 2-Aminobenzoic acid, 3-hydroxy-
• DTXCID40125781
• DB-023057
• Acid, 3-Hydroxyanthranilic
• STK894860
• 2-amino-3-hydroxybenzoic acid

• MDL： MFCD00007700
• Inchi： 1S/C7H7NO3/c8-6-4(7(10)11)2-1-3-5(6)9/h1-3,9H,8H2,(H,10,11)
• InChI Key： WJXSWCUQABXPFS-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(C(=O)O)=C1N
• BRN： 0973356

Computed Properties

• Exact Mass: 153.04300
• Monoisotopic Mass: 153.042593
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 0.9
• Topological Polar Surface Area: 83.6

Experimental Properties

• Color/Form: No data available
• Density: 1.491±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 240°C(lit.)
• Boiling Point: 356.8℃ at 760 mmHg
• Flash Point: 169.6±26.5 °C
• Refractive Index: 1.5500 (estimate)
• Solubility: Slightly soluble (10 g/l) (25 º C),
• PSA: 83.55000
• LogP: 1.25380

2-amino-3-hydroxybenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-40
• Safety Instruction： S22; S26; S36
• RTECS：DG2625000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R20/21/22; R36/37/38; R40

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters